Cas no 2416236-72-9 (4-(Azetidin-3-yl)benzoic acid;hydrochloride)

• Product Name: 4-(Azetidin-3-yl)benzoic acid;hydrochloride
• CAS No: 2416236-72-9
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 5947429
• PubChem ID: 146155547
• Update Time: 2025-06-12

4-(Azetidin-3-yl)benzoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7563206
• 2416236-72-9
• 4-(Azetidin-3-yl)benzoic acid;hydrochloride
• 4-(azetidin-3-yl)benzoic acid hydrochloride

• Inchi： 1S/C10H11NO2.ClH/c12-10(13)8-3-1-7(2-4-8)9-5-11-6-9;/h1-4,9,11H,5-6H2,(H,12,13);1H
• InChI Key： HKVSGOCUHDSQNE-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC(=CC=1)C1CNC1)=O

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(Azetidin-3-yl)benzoic acid;hydrochloride

4-(Azetidin-3-yl)benzoic acid; hydrochloride: A Comprehensive Overview

4-(Azetidin-3-yl)benzoic acid; hydrochloride (CAS No. 2416236-72-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique azetidine ring and benzoic acid moiety, exhibits a range of potential therapeutic properties, making it a subject of ongoing investigation in various preclinical and clinical studies.

The azetidine ring, a four-membered heterocyclic structure, is known for its high reactivity and conformational flexibility. These properties make it an attractive scaffold for the design of novel drugs with improved pharmacokinetic profiles and enhanced biological activity. The benzoic acid moiety, on the other hand, contributes to the compound's solubility and stability, which are crucial factors in drug development.

Recent studies have explored the potential applications of 4-(Azetidin-3-yl)benzoic acid; hydrochloride in the treatment of various diseases. One notable area of research is its use as a potent inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX), an enzyme responsible for the production of prostaglandins, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory properties, 4-(Azetidin-3-yl)benzoic acid; hydrochloride has shown promise in the field of neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound can modulate the activity of certain neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The ability to influence neurotransmitter systems makes it a valuable candidate for further investigation in neuropharmacology.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, which are critical parameters for effective drug delivery. This form has been extensively studied for its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Preclinical studies have shown that 4-(Azetidin-3-yl)benzoic acid; hydrochloride exhibits favorable ADME characteristics, suggesting its potential as an orally active drug candidate.

Furthermore, the safety profile of 4-(Azetidin-3-yl)benzoic acid; hydrochloride has been evaluated in several animal models. Toxicological studies have demonstrated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its continued development as a potential therapeutic agent.

In conclusion, 4-(Azetidin-3-yl)benzoic acid; hydrochloride (CAS No. 2416236-72-9) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a significant role in advancing medical treatments for various conditions.